3-allyl-2-((2-(4-benzylpiperidin-1-yl)-2-oxoethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 2-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]sulfanyl-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C27H28N4O2S/c1-2-14-31-26(33)25-24(21-10-6-7-11-22(21)28-25)29-27(31)34-18-23(32)30-15-12-20(13-16-30)17-19-8-4-3-5-9-19/h2-11,20,28H,1,12-18H2
• InChI Key: XGMMCJLCAPYSCK-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=C(C3=CC=CC=C3N2)N=C1SCC(=O)N4CCC(CC4)CC5=CC=CC=C5
• Molecular Formula: C27H28N4O2S
• Molecular Weight: 472.6 g/mol
• CAS No.: 888445-87-2

Description

3-allyl-2-((2-(4-benzylpiperidin-1-yl)-2-oxoethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one is a useful research compound. Its molecular formula is C27H28N4O2S and its molecular weight is 472.61. The purity is usually 95%.
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Scientific Research Applications

Asymmetric Synthesis

Asymmetric synthesis is a crucial area of research in organic chemistry, focusing on creating chiral molecules. Compounds like "5H-alkyl-2-phenyl-oxazol-4-ones," similar in complexity to the queried compound, have been utilized as building blocks in asymmetric synthesis. These compounds enable the formation of alpha-hydroxycarboxylic acid derivatives with excellent enantioselectivity, demonstrating their potential in synthesizing chiral molecules for pharmaceutical applications (Trost, Dogra, & Franzini, 2004).

Organometallic Chemistry

In organometallic chemistry, the synthesis of complex metal-containing compounds is a significant area of research. Studies on compounds like "Unsolvated tris(allyl)aluminum" and its base-free derivatives provide insights into the synthesis and properties of organometallic compounds. These studies contribute to our understanding of metal-ligand interactions and the development of new catalysts or materials with unique properties (Rightmire, Hanusa, & Rheingold, 2014).

Heterocyclic Chemistry

Heterocyclic compounds are essential in various fields, including pharmaceuticals and agrochemicals. Research on the synthesis and properties of compounds with complex heterocyclic structures, such as "1-alkyl-2-pyrroleimines," provides valuable knowledge for designing and synthesizing novel heterocyclic compounds with potential biological or industrial applications (Albano et al., 2008).

Medicinal Chemistry

In medicinal chemistry, the synthesis and evaluation of compounds for their biological activities are fundamental. Although the direct biological activities of the queried compound are not provided, studies on related compounds, such as "5-allyl-6-benzylpyrimidin-4(3H)-ones," demonstrate the process of synthesizing and testing compounds for activities against targets like the HIV-1 virus. Such research lays the groundwork for developing new therapeutic agents (Khalifa & Al-Omar, 2014).

Material Science

In material science, the synthesis of novel materials with advanced properties is a key area of research. Studies on "benzoxazine monomers containing allyl groups" and their polymerization demonstrate the potential of such compounds in creating high-performance thermosets with excellent thermal and mechanical properties. This research is relevant for developing new materials for various industrial applications (Agag & Takeichi, 2003).